Cas no 62773-04-0 (Pyrimidine, 4-(1,1-dimethylethyl)-2-(methylthio)-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4-(1,1-dimethylethyl)-2-(methylthio)-6-(trifluoromethyl)-
• CAS No: 62773-04-0
• MF: C₁₀H₁₃F₃N₂S
• MW: 250.283831357956
• CID: 431751
• PubChem ID: 10824558
• Update Time: 2025-04-19

Pyrimidine, 4-(1,1-dimethylethyl)-2-(methylthio)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(1,1-dimethylethyl)-2-(methylthio)-6-(trifluoromethyl)-
• 4-tert-butyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• 4-tert-butyl-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• DTXSID20445454
• 62773-04-0

• Inchi： 1S/C10H13F3N2S/c1-9(2,3)6-5-7(10(11,12)13)15-8(14-6)16-4/h5H,1-4H3
• InChI Key： IBXMCQJHBZDJHY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)(F)F)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 250.07529
• Monoisotopic Mass: 250.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78